3-(3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one
Description
3-(3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one, also known as DMQDQ, is a heterocyclic compound that has shown promising results in scientific research. This compound has been synthesized through various methods and has been studied for its potential applications in various fields.
Scientific Research Applications
Antimalarial Activity
This compound has been synthesized and evaluated for its in vitro antimalarial activity against Plasmodium falciparum. It’s part of a series of 2,4,6-trisubstituted-pyrimidines that have shown to be several folds more active than pyrimethamine, a standard antimalarial drug . This suggests its potential as a new therapeutic agent in the fight against malaria.
Cheminformatics
The compound’s structure can be used in cheminformatics databases to compute its physicochemical properties, drug-likeness based on multiple scoring schemes, and predicted ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties . This application is crucial for drug discovery and development processes.
Phytochemistry
In the realm of phytochemistry , this compound could be cataloged within databases such as IMPPAT, which is dedicated to Indian medicinal plants and their phytochemicals. Such databases are instrumental in the digitization and study of traditional medicine, potentially leading to new drug discoveries .
Therapeutic Uses
The compound may also be associated with various therapeutic uses . While specific applications in this area require further research, the compound’s inclusion in databases like IMPPAT suggests a potential for diverse medicinal applications .
Molecular Scaffold Analysis
The compound’s unique structure allows it to serve as a molecular scaffold . This is significant in the design of new drugs, where the scaffold serves as a backbone that can be modified to create compounds with desired biological activities .
Lead Compound in Antifilarial Chemotherapy
Although not directly mentioned for the specific compound , related trisubstituted pyrimidines have been identified as lead compounds in antifilarial chemotherapy . This suggests that similar compounds, including the one , could be explored for their efficacy against filarial infections .
properties
IUPAC Name |
3-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-1H-quinolin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O2/c1-11-7-8-13(9-12(11)2)18-21-19(24-22-18)15-10-20-16-6-4-3-5-14(16)17(15)23/h3-10H,1-2H3,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZZODDDNXCRCRK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NOC(=N2)C3=CNC4=CC=CC=C4C3=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(5,6-Dimethylbenzo[d]thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)urea](/img/structure/B2947597.png)
![methyl 2-[4-(4-chlorophenyl)-3-cyano-2-oxo-1(2H)-pyridinyl]acetate](/img/structure/B2947599.png)
![1-((1-(Benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-(4-methoxyphenethyl)urea](/img/structure/B2947600.png)
![N-(2,5-dichlorophenyl)-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide](/img/structure/B2947602.png)
![1-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-5-(3,4-dimethoxyphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione](/img/structure/B2947603.png)
![Tert-butyl 2-(6-chloropyridazine-3-carbonyl)-6-oxa-2,9-diazaspiro[4.5]decane-9-carboxylate](/img/structure/B2947610.png)
![2-[(4-Bromophenyl)sulfanyl]-5-(trifluoromethyl)benzenecarbonitrile](/img/structure/B2947612.png)
